N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H13N3O4S2/c18-13-6-5-11(12-3-1-9-21-12)16-17(13)8-7-15-23(19,20)14-4-2-10-22-14/h1-6,9-10,15H,7-8H2
• InChI Key: KPQOYMJIAUSRCN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C14H13N3O4S2
• Molecular Weight: 351.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. In

Scientific Research Applications

Antibacterial Applications

Research on heterocyclic compounds containing a sulfonamido moiety, similar in structure to the specified compound, demonstrates potential antibacterial activity. These compounds, synthesized through various reactions, were found to exhibit high activities against bacterial strains, highlighting their significance in developing new antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).

Anticorrosive Properties

The sulfonamide derivatives have also been tested as corrosion inhibitors for mild steel in acidic media. Studies showed that certain sulfonamide-based compounds effectively inhibit corrosion, suggesting their application in protecting industrial materials (Sappani & Karthikeyan, 2014).

Drug Discovery and Material Science

In the realm of drug discovery, sulfonamide-based compounds, including those incorporating heteroaromatic linkers like furan and thiophene, have been explored for their therapeutic potentials. These include investigations into their anti-inflammatory, antimicrobial, and antioxidant activities, indicating their broad applicability in medicinal chemistry (Urban et al., 2003). Furthermore, the synthesis of polyazomethines containing thiophene or furan has implications in material science, particularly in creating electrically conductive polymers with potential applications in electronics and materials engineering (Ng et al., 1998).